Cas no 2503207-68-7 (4-Nitro-3-sulfamoylbenzoic acid)

• Product Name: 4-Nitro-3-sulfamoylbenzoic acid
• CAS No: 2503207-68-7
• MF: C₇H₆N₂O₆S
• MW: 246.197340488434
• MDL: MFCD32859955
• CID: 5327805
• PubChem ID: 154873546
• Update Time: 2025-05-21

4-Nitro-3-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-sulfamoylbenzoic acid
• Z4610343663

• MDL： MFCD32859955
• Inchi： 1S/C7H6N2O6S/c8-16(14,15)6-3-4(7(10)11)1-2-5(6)9(12)13/h1-3H,(H,10,11)(H2,8,14,15)
• InChI Key： HCSZZFGVFIYPRJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: -0.1
• Topological Polar Surface Area: 152

Additional information on 4-Nitro-3-sulfamoylbenzoic acid

4-Nitro-3-sulfamoylbenzoic Acid (CAS 2503207-68-7): Properties, Applications, and Market Insights

4-Nitro-3-sulfamoylbenzoic acid (CAS 2503207-68-7) is a specialized sulfonamide-based aromatic compound gaining attention in pharmaceutical and agrochemical research. This yellow crystalline powder exhibits unique chemical properties due to the synergistic effects of its nitro (-NO₂) and sulfamoyl (-SO₂NH₂) functional groups on the benzoic acid backbone. Recent studies highlight its potential as a key intermediate in developing novel enzyme inhibitors, particularly for carbonic anhydrase isoforms.

The molecular structure of 4-nitro-3-sulfamoylbenzoic acid features three distinct reactive sites: the carboxylic acid group (pKa ~4.2), the strongly electron-withdrawing nitro group (σp = 0.78), and the sulfamoyl moiety which contributes to both hydrogen bonding capacity and moderate acidity (pKa ~8-9). This multifunctional architecture enables diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies in drug discovery programs targeting metabolic disorders and microbial infections.

In pharmaceutical applications, researchers are exploring 4-nitro-3-sulfamoylbenzoic acid derivatives as potential diuretic agents and antiglaucoma compounds, capitalizing on its structural similarity to known carbonic anhydrase inhibitors like acetazolamide. The nitro group at the 4-position enhances membrane permeability compared to simpler benzoic acid derivatives, while the sulfamoyl group provides the essential zinc-binding motif required for enzymatic inhibition. Current studies focus on optimizing its pharmacokinetic profile through prodrug strategies.

The agrochemical industry utilizes CAS 2503207-68-7 as a building block for herbicide safeners that protect crops from phytotoxicity. Its electron-deficient aromatic ring participates in nucleophilic aromatic substitution reactions, allowing efficient synthesis of crop protection agents. Recent patents demonstrate its incorporation into compounds that enhance herbicide metabolism in cereals while maintaining weed control efficacy—a critical need in sustainable agriculture practices.

Material science applications leverage the dual functionality of 4-nitro-3-sulfamoylbenzoic acid for designing self-assembled monolayers (SAMs) on metal surfaces. The carboxylic acid anchors to substrates like gold or silver, while the sulfamoyl group enables subsequent bioconjugation—a technique gaining traction in biosensor development. Researchers report improved signal-to-noise ratios in electrochemical detection platforms incorporating this modifier.

Synthetic accessibility contributes to the growing commercial interest in 2503207-68-7. Most production routes begin with 3-sulfamoylbenzoic acid, followed by controlled nitration using mixed acid systems at low temperatures (0-5°C) to ensure positional selectivity. Advanced purification techniques including recrystallization from ethanol/water mixtures yield material with >98% purity, as confirmed by HPLC-UV analysis. Process chemists emphasize the importance of controlling exotherm during nitration to prevent byproduct formation.

The global market for 4-nitro-3-sulfamoylbenzoic acid reflects increasing demand from contract research organizations (CROs) and specialty chemical suppliers. Price trends (2023-2024) show a 12-15% annual growth for research-grade material, driven by expanding drug discovery pipelines. Major suppliers distribute the compound in quantities ranging from gram-scale for academic research to kilogram batches for industrial applications, with typical lead times of 2-4 weeks for custom synthesis projects.

Environmental and handling considerations for CAS 2503207-68-7 follow standard laboratory safety protocols. The compound demonstrates moderate water solubility (∼1.2 g/L at 25°C) and requires protection from strong light due to potential photodegradation. Stability studies indicate satisfactory shelf life (>24 months) when stored in amber glass containers at controlled room temperature, with no significant decomposition observed by accelerated aging tests.

Emerging research directions explore the computational modeling of 4-nitro-3-sulfamoylbenzoic acid interactions with biological targets. Molecular docking simulations predict favorable binding to carbonic anhydrase IX—a cancer-associated isoform—suggesting potential applications in tumor-targeted therapies. These findings align with growing interest in hypoxia-selective compounds, positioning this molecule as a valuable scaffold for oncology drug development.

Analytical characterization of 4-nitro-3-sulfamoylbenzoic acid typically employs FT-IR spectroscopy (showing strong absorptions at 1705 cm⁻¹ for C=O, 1530 cm⁻¹ for NO₂, and 1320/1150 cm⁻¹ for SO₂), ¹H NMR (δ 8.5-8.7 ppm for aromatic protons), and LC-MS (m/z 246 [M-H]⁻). These techniques facilitate quality control and structural confirmation during synthetic applications. Recent advances in microcrystalline analysis by powder XRD provide additional characterization tools for polymorph screening.

Regulatory status varies by jurisdiction, but 2503207-68-7 generally falls under standard laboratory chemical classifications. Researchers should consult regional chemical inventories (e.g., TSCA, EINECS) for specific compliance requirements. The compound's low bioaccumulation potential (predicted log Pow = 1.2) and ready biodegradability in standard OECD tests support its use in green chemistry initiatives.

Future prospects for 4-nitro-3-sulfamoylbenzoic acid include expanded applications in bioconjugation chemistry and metal-organic frameworks (MOFs). Its ability to serve as a tridentate ligand for transition metals opens possibilities for catalytic systems, while the nitro group's reducibility enables electrochemical applications. These diverse opportunities ensure continued scientific and commercial interest in this versatile chemical building block.